Cas no 861881-29-0 (1-NAPHTHALENAMINE, 6-[(6,7-DIMETHOXY-4-QUINOLINYL)OXY]-)

1-NAPHTHALENAMINE, 6-[(6,7-DIMETHOXY-4-QUINOLINYL)OXY]- structure
861881-29-0 structure
Product Name:1-NAPHTHALENAMINE, 6-[(6,7-DIMETHOXY-4-QUINOLINYL)OXY]-
CAS No:861881-29-0
MF:C21H18N2O3
MW:346.379225254059
CID:3202772
PubChem ID:67520274
Update Time:2025-04-21

1-NAPHTHALENAMINE, 6-[(6,7-DIMETHOXY-4-QUINOLINYL)OXY]- Chemical and Physical Properties

Names and Identifiers

    • 1-NAPHTHALENAMINE, 6-[(6,7-DIMETHOXY-4-QUINOLINYL)OXY]-
    • SCHEMBL2747063
    • 861881-29-0
    • 6-(6,7-dimethoxyquinolin-4-yloxy)naphthalene-1-amine
    • 6-(6,7-Dimethoxy-quinolin-4-yloxy)-naphthalen-1-ylamine
    • 6-[(6,7-Dimethoxy-4-quinolinyl)oxy]-1-naphthalenamine
    • 6-(6,7-Dimethoxyquinolin-4-yloxy)naphthalen-1-amine
    • DB-383107
    • DZHIFRIQXXDFGO-UHFFFAOYSA-N
    • Inchi: 1S/C21H18N2O3/c1-24-20-11-16-18(12-21(20)25-2)23-9-8-19(16)26-14-6-7-15-13(10-14)4-3-5-17(15)22/h3-12H,22H2,1-2H3
    • InChI Key: DZHIFRIQXXDFGO-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C2C(=CC=CC2=C1)N)C1C=CN=C2C=C(C(=CC=12)OC)OC

Computed Properties

  • Exact Mass: 346.13174244Da
  • Monoisotopic Mass: 346.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 66.6Ų
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